Cas no 1805873-11-3 (4-Methyl-2-propionylbenzyl alcohol)

4-Methyl-2-propionylbenzyl alcohol is a versatile intermediate in organic synthesis, particularly valued for its role in the production of fine chemicals and pharmaceuticals. Its structure, featuring both a hydroxyl and a propionyl group on a methyl-substituted benzene ring, enables selective functionalization, making it useful for constructing complex molecules. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its reactivity allows for efficient derivatization, including oxidation, reduction, and condensation reactions, which are critical in synthesizing active pharmaceutical ingredients (APIs) and specialty chemicals. The balance of steric and electronic effects in its molecular framework contributes to its utility in controlled synthetic transformations.

4-Methyl-2-propionylbenzyl alcohol structure

1805873-11-3 structure

Product Name:4-Methyl-2-propionylbenzyl alcohol

CAS No:1805873-11-3

MF:C₁₁H₁₄O₂

MW:178.227663516998

CID:4789338

Update Time:2025-06-10

4-Methyl-2-propionylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

- 4-Methyl-2-propionylbenzyl alcohol
- Inchi： 1S/C11H14O2/c1-3-11(13)10-6-8(2)4-5-9(10)7-12/h4-6,12H,3,7H2,1-2H3
- InChI Key： AXQRHTSYFVBDTN-UHFFFAOYSA-N
- SMILES： OCC1C=CC(C)=CC=1C(CC)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 177
XLogP3: 1.6
Topological Polar Surface Area: 37.3

4-Methyl-2-propionylbenzyl alcohol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010009879-250mg	4-Methyl-2-propionylbenzyl alcohol	1805873-11-3	97%	250mg	475.20 USD	2021-05-27
Alichem	A010009879-500mg	4-Methyl-2-propionylbenzyl alcohol	1805873-11-3	97%	500mg	823.15 USD	2021-05-27
Alichem	A010009879-1g	4-Methyl-2-propionylbenzyl alcohol	1805873-11-3	97%	1g	1,460.20 USD	2021-05-27

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Additional information on 4-Methyl-2-propionylbenzyl alcohol

4-Methyl-2-propionylbenzyl Alcohol: A Comprehensive Overview

4-Methyl-2-propionylbenzyl alcohol, also known by its CAS number CAS No. 1805873-11-3, is a versatile organic compound with a wide range of applications in various industries. This compound is characterized by its unique chemical structure, which includes a benzyl alcohol group and a propionyl substituent at the 2-position of the benzene ring, along with a methyl group at the 4-position. Its molecular formula is C₁₀H₁₆O₂, and it has a molecular weight of approximately 176.24 g/mol.

The synthesis of 4-Methyl-2-propionylbenzyl alcohol typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent reduction or hydrolysis steps. The compound's structure makes it highly reactive, enabling it to participate in various chemical transformations such as esterification, oxidation, and condensation reactions. These properties have made it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and specialty chemicals.

In recent years, researchers have explored the potential of 4-Methyl-2-propionylbenzyl alcohol in the field of drug discovery. Studies have shown that this compound exhibits promising bioactivity, particularly in anti-inflammatory and antioxidant assays. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit COX-2 enzyme activity, making them potential candidates for anti-inflammatory drug development.

Beyond its pharmaceutical applications, 4-Methyl-2-propionylbenzyl alcohol has also found use in the cosmetic industry. Its ability to act as a precursor for fragrant compounds has led to its incorporation into perfumes and personal care products. Additionally, recent advancements in green chemistry have highlighted the compound's potential as a sustainable raw material for bio-based plastics and polymers.

The environmental impact of 4-Methyl-2-propionylbenzyl alcohol has also been a topic of interest among researchers. Studies conducted under the auspices of the European Chemicals Agency (ECHA) have evaluated its toxicity profile and biodegradability. These studies suggest that the compound is not inherently hazardous under normal use conditions but requires proper handling to minimize ecological risks.

In conclusion, 4-Methyl-2-propionylbenzyl alcohol (CAS No. 1805873-11-3) is a multifaceted compound with significant potential across diverse industries. Its chemical versatility, combined with recent research findings, underscores its importance as both an intermediate and an active ingredient in modern chemical applications.